N-acetyltaurylphenylalanine methyl ester
N-acetyltaurylphenylalanine methyl ester
Brand Name:
Vulcanchem
CAS No.:
126911-44-2
VCID:
VC0159413
InChI:
InChI=1S/C14H20N2O5S/c1-11(17)15-8-9-22(19,20)16-13(14(18)21-2)10-12-6-4-3-5-7-12/h3-7,13,16H,8-10H2,1-2H3,(H,15,17)/t13-/m0/s1
SMILES:
CC(=O)NCCS(=O)(=O)NC(CC1=CC=CC=C1)C(=O)OC
Molecular Formula:
C14H20N2O5S
Molecular Weight:
328.39 g/mol
N-acetyltaurylphenylalanine methyl ester
CAS No.: 126911-44-2
Main Products
VCID: VC0159413
Molecular Formula: C14H20N2O5S
Molecular Weight: 328.39 g/mol
| CAS No. | 126911-44-2 |
|---|---|
| Product Name | N-acetyltaurylphenylalanine methyl ester |
| Molecular Formula | C14H20N2O5S |
| Molecular Weight | 328.39 g/mol |
| IUPAC Name | methyl (2S)-2-(2-acetamidoethylsulfonylamino)-3-phenylpropanoate |
| Standard InChI | InChI=1S/C14H20N2O5S/c1-11(17)15-8-9-22(19,20)16-13(14(18)21-2)10-12-6-4-3-5-7-12/h3-7,13,16H,8-10H2,1-2H3,(H,15,17)/t13-/m0/s1 |
| Standard InChIKey | LEKJONVDIDMJJX-ZDUSSCGKSA-N |
| Isomeric SMILES | CC(=O)NCCS(=O)(=O)N[C@@H](CC1=CC=CC=C1)C(=O)OC |
| SMILES | CC(=O)NCCS(=O)(=O)NC(CC1=CC=CC=C1)C(=O)OC |
| Canonical SMILES | CC(=O)NCCS(=O)(=O)NC(CC1=CC=CC=C1)C(=O)OC |
| Synonyms | N-acetyltauryl-L-phenylalanine methyl ester N-acetyltaurylphenylalanine methyl ester N-ATPME |
| PubChem Compound | 195500 |
| Last Modified | Nov 11 2021 |
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